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Compound of Interest

Compound Name: 3-Ethylhexan-1-ol

Cat. No.: B13902631

This technical guide provides an in-depth overview of 3-Ethylhexan-1-ol, a valuable chemical
compound with applications in various research and development sectors. This document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its nomenclature, physicochemical properties, and analytical methodologies.

Chemical Identity and Nomenclature

3-Ethylhexan-1-ol is a primary alcohol. The International Union of Pure and Applied Chemistry
(IUPAC) name for this compound is 3-ethylhexan-1-ol.[1][2] It is a chiral molecule and can
exist as two different stereocisomers, (3R)-3-ethylhexan-1-ol and (3S)-3-ethylhexan-1-ol.[3][4]

Common synonyms for 3-Ethylhexan-1-ol include:
o 3-ethylhexanol[1][5]

e 1-Hexanol, 3-ethyl-[1][5]

o CAS Registry Number: 41065-95-6[1][5][6]

Physicochemical Properties

A summary of the key quantitative data for 3-Ethylhexan-1-ol is presented in the table below,
facilitating easy comparison of its properties.
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Property Value Source
Molecular Formula C8H180 [11[31[4][5]
Molecular Weight 130.23 g/mol [1103114]
Boiling Point 179.2°C at 760 mmHg [6]
Density 0.821 g/cm? [6]
Refractive Index 1.426 [6]

Exact Mass 130.135765193 Da [11[3]
XLogP3-AA (LogP) 2.9 [1][3]
Hydrogen Bond Donor Count 1 [3][4]
(I—:|Z(L:ijrnc;gen Bond Acceptor 1 3]
Rotatable Bond Count 5 [3114]
Topological Polar Surface Area  20.2 A2 [11[3]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 3-Ethylhexan-1-ol are not

readily available in the cited literature, a general synthesis can be proposed based on

established organic chemistry reactions. A plausible method involves the Grignard reaction.

Proposed Synthesis via Grignard Reagent:

A potential synthetic route to 3-Ethylhexan-1-ol involves the reaction of a Grignard reagent

with an appropriate aldehyde, followed by acidic workup. For instance, the reaction of

propylmagnesium bromide with pentanal would yield 3-ethylhexan-3-ol, a tertiary alcohol. To

obtain the primary alcohol, 3-ethylhexan-1-ol, a different strategy such as the hydroboration-

oxidation of 3-ethylhex-1-ene would be a suitable approach.

General Analytical Methodology:
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The analysis of 3-Ethylhexan-1-ol can be performed using standard analytical techniques for
volatile organic compounds. A general workflow would involve:

o Sample Preparation: For samples in a complex matrix, a liquid-liquid extraction using a non-
polar solvent like hexane or dichloromethane can be employed to isolate the analyte.

o Chromatographic Separation: Gas chromatography (GC) is a suitable technique for
separating 3-Ethylhexan-1-ol from other components in the sample. A non-polar or medium-
polarity capillary column would be appropriate.

o Detection and Quantification: Mass spectrometry (MS) coupled with GC (GC-MS) allows for
the identification and quantification of 3-Ethylhexan-1-ol based on its mass spectrum and
retention time.

Visualizations

To further elucidate the concepts discussed, the following diagrams are provided.

Organic Compounds

Alcohols

Primary Alcohols Saturated Alcohols

3-Ethylhexan-1-ol

Click to download full resolution via product page

Caption: Chemical classification of 3-Ethylhexan-1-ol.
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Caption: General analytical workflow for 3-Ethylhexan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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